Ethyl 4-(isopropylamino)piperidine-1-carboxylate

• CAS RN: 104605-11-0
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.3 g/mol
• IUPAC Name: ethyl 4-(propan-2-ylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-4-15-11(14)13-7-5-10(6-8-13)12-9(2)3/h9-10,12H,4-8H2,1-3H3
• InChI Key: YQTFNXBVTDBPHT-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NC(C)C

Description

Ethyl 4-(isopropylamino)piperidine-1-carboxylate, commonly known as EIPC, is a chemical compound that belongs to the class of piperidine derivatives. EIPC has been the subject of scientific research due to its potential as a pharmacological agent.

Mechanism Of Action

EIPC works by binding to specific receptors in the central nervous system, including the dopamine D2 receptor and the sigma-1 receptor. This binding activity leads to the modulation of various neurotransmitters, including dopamine, serotonin, and glutamate. The exact mechanism of EIPC's action is still under investigation.

Biochemical And Physiological Effects

Studies have shown that EIPC can produce a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, leading to improved cognitive function and mood. EIPC has also been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.

Advantages And Limitations For Lab Experiments

EIPC has several advantages for lab experiments, including its high potency and selectivity for specific receptors. However, EIPC also has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on EIPC. One area of interest is its potential as a treatment for neurodegenerative disorders, including Parkinson's disease and Alzheimer's disease. Another area of research is the development of new analogs of EIPC with improved selectivity and potency. Additionally, further studies are needed to better understand the mechanism of action and potential side effects of EIPC.

Scientific Research Applications

EIPC has been studied for its potential as a pharmacological agent in various scientific research applications. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. EIPC has also shown promise as a potential treatment for Parkinson's disease and other neurodegenerative disorders.

Synthesis routes and methods

Procedure details

A mixture of 100 parts of ethyl 4-oxo-1-piperidinecarboxylate, 42 parts of 2-propanamine, 2 parts of a solution of thiophene in methanol 4% and 400 parts of methanol was hydrogenated at normal pressure and at room temperature with 5 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen was taken up, the catalyst was filtered off and the filtrate was evaporated, yielding 118 parts (94%) of ethyl 4-[(1-methylethyl)-amino]-1-piperidinecarboxylate (1).